Cas no 76068-41-2 (4-methyl-2-(trifluoromethyl)quinoline)

4-methyl-2-(trifluoromethyl)quinoline structure
76068-41-2 structure
Product Name:4-methyl-2-(trifluoromethyl)quinoline
CAS No:76068-41-2
MF:C11H8F3N
MW:211.183133125305
CID:538404
PubChem ID:611096
Update Time:2025-04-19

4-methyl-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 4-methyl-2-(trifluoromethyl)-
    • 4-methyl-2-(trifluoromethyl)quinoline
    • SCHEMBL423741
    • Z56827614
    • AKOS000524679
    • 2-(trifluoro-methyl)-4-methylquinoline
    • 4-Methyl-2-(trifluoromethyl)quinoline #
    • AB01329457-02
    • 76068-41-2
    • F3135-0028
    • 4-methyl-2-(trifluoromethyl)-quinoline
    • NCGC00337765-01
    • Enamine_002909
    • HMS1402E05
    • DTXSID70346306
    • Quinoline, 2-trifluoromethyl-4-methyl-
    • SR-01000311680-1
    • SR-01000311680
    • Inchi: 1S/C11H8F3N/c1-7-6-10(11(12,13)14)15-9-5-3-2-4-8(7)9/h2-6H,1H3
    • InChI Key: LIPWMZMOUSKJKK-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C)=C2C=CC=CC2=N1)(F)F

Computed Properties

  • Exact Mass: 211.06094
  • Monoisotopic Mass: 211.06088375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89

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